Cas no 886498-51-7 (1-(Bromomethyl)-4-fluoro-2-methoxybenzene)

• Product Name: 1-(Bromomethyl)-4-fluoro-2-methoxybenzene
• CAS No: 886498-51-7
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD06660191
• CID: 93164
• PubChem ID: 17750771
• Update Time: 2025-05-28

1-(Bromomethyl)-4-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-fluoro-2-methoxybenzene
• 4-FLUORO-2-METHOXYBENZYL BROMIDE
• 886498-51-7
• MFCD06660191
• AM84241
• SY035410
• CL8945
• FT-0747533
• 4-FLUORO-2-METHOXYBENZYLBROMIDE
• DTXSID50590683
• AKOS005255544
• AS-46148
• AC-28658
• EN300-266128

• MDL： MFCD06660191
• Inchi： 1S/C8H8BrFO/c1-11-8-4-7(10)3-2-6(8)5-9/h2-4H,5H2,1H3
• InChI Key： RMNIOIWNIRMLQQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1OC)F

Computed Properties

• Exact Mass: 217.97400
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.488
• Boiling Point: 220.4℃ at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.531
• PSA: 9.23000
• LogP: 2.72920

1-(Bromomethyl)-4-fluoro-2-methoxybenzene Security Information

• Packing Group：III
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-(Bromomethyl)-4-fluoro-2-methoxybenzene

Comprehensive Overview of 1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7)

1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7) is a versatile aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, fluoro substitution, and methoxy functionality, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number 886498-51-7 ensures precise identification in global chemical databases, aligning with regulatory and research requirements.

In recent years, the demand for fluorinated aromatic compounds has surged due to their applications in drug discovery and material science. Researchers frequently search for "1-(Bromomethyl)-4-fluoro-2-methoxybenzene synthesis" or "CAS 886498-51-7 applications," reflecting its relevance in modern chemistry. The compound's bromomethyl group enables facile functionalization, while the fluoro and methoxy substituents enhance its electronic properties, making it ideal for cross-coupling reactions and ligand design.

From an SEO perspective, terms like "4-fluoro-2-methoxybenzene derivatives" and "bromomethyl aromatic compounds" are highly searched, underscoring the compound's niche yet critical role. Its stability under various reaction conditions and compatibility with palladium-catalyzed reactions further elevate its utility. Laboratories often inquire about "886498-51-7 safety data" or "storage conditions for bromomethyl compounds," emphasizing the need for detailed technical guidance.

The compound's adaptability extends to agrochemicals, where its fluoro-methoxy backbone contributes to bioactive molecule development. Trends show growing interest in "green chemistry approaches for bromomethyl intermediates," linking CAS 886498-51-7 to sustainable practices. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, addressing queries such as "how to analyze 1-(Bromomethyl)-4-fluoro-2-methoxybenzene."

In summary, 1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7) bridges multiple scientific domains, driven by its structural features and reactivity. Its alignment with trending topics like "fluorinated building blocks" and "high-value chemical intermediates" ensures continued relevance in both academic and industrial settings.